Methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate
Overview
Description
“Methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate” is a complex organic compound. It likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and a carboxylate group, which is a common feature in organic acids .
Synthesis Analysis
While specific synthesis methods for this compound are not available, it may involve the reaction of a 4-fluorobenzoyl group with a hydroxypyrrolidine-2-carboxylate group .Molecular Structure Analysis
The molecular structure of this compound would likely include a pyrrolidine ring attached to a carboxylate group and a 4-fluorobenzoyl group .Chemical Reactions Analysis
The compound may undergo various chemical reactions depending on the conditions. For example, the carboxylate group could react with bases or acids, and the pyrrolidine ring could undergo reactions typical of amines .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, compounds with a carboxylate group are often polar and may have higher melting and boiling points than similar compounds without this group .Scientific Research Applications
Methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate is a compound that may be involved in various scientific research areas. Its specific applications can range from being a precursor in synthetic organic chemistry to potential uses in medicinal chemistry due to its structural features. However, it's essential to note that the direct literature on this compound is limited, and its applications might be inferred from research on structurally related compounds or its functional groups.
Synthetic Applications
In the context of synthetic chemistry, compounds like this compound could be used as intermediates in the synthesis of more complex molecules. For example, derivatives of pyrrolidine are often employed in the synthesis of pharmaceuticals due to their presence in various bioactive molecules. The fluorobenzoyl moiety could be of particular interest due to the influence of fluorine in enhancing binding affinity and metabolic stability in drug molecules (Gomaa & Ali, 2020).
Medicinal Chemistry Research
In medicinal chemistry, the structural features of this compound could be explored for their potential biological activities. Fluorinated compounds, in general, are known to have significant pharmacological properties, and their incorporation into drug design can lead to compounds with enhanced activity and selectivity (Herholz, 2017). The pyrrolidine ring is a common feature in many bioactive compounds and could impart important pharmacokinetic and pharmacodynamic properties to the molecule.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 1-(4-fluorobenzoyl)-4-hydroxypyrrolidine-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO4/c1-19-13(18)11-6-10(16)7-15(11)12(17)8-2-4-9(14)5-3-8/h2-5,10-11,16H,6-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSNFIHUMOVLUQU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(CN1C(=O)C2=CC=C(C=C2)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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